Cas no 929285-73-4 (2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)-)

• Product Name: 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)-
• CAS No: 929285-73-4
• MF: C₁₆H₁₁Cl₂N₃
• MW: 316.184641122818
• MDL: MFCD21335532
• CID: 1980238
• PubChem ID: 75359739
• Update Time: 2025-08-03

2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)-
• 4-(3-Chlorophenyl)-6-(4-chlorophenyl)pyrimidin-2-amine
• 929285-73-4
• MFCD21335532

• MDL： MFCD21335532
• Inchi： 1S/C16H11Cl2N3/c17-12-6-4-10(5-7-12)14-9-15(21-16(19)20-14)11-2-1-3-13(18)8-11/h1-9H,(H2,19,20,21)
• InChI Key： YMFBXMPAGIFJMN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(C2C=CC(=CC=2)Cl)N=C(N)N=1

Computed Properties

• Exact Mass: 315.0330028Da
• Monoisotopic Mass: 315.0330028Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)-

Professional Introduction to 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)- (CAS No. 929285-73-4)

2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)-, identified by its Chemical Abstracts Service (CAS) number 929285-73-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound's molecular framework, featuring two chlorophenyl substituents at the 4- and 6-positions of the pyrimidine ring, contributes to its unique chemical properties and reactivity, which are being leveraged in various synthetic and pharmacological studies.

The structural motif of 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)- is reminiscent of many bioactive molecules that have shown promise in preclinical and clinical trials. The presence of chloro groups enhances the electrophilicity of the aromatic rings, facilitating further functionalization through nucleophilic aromatic substitution or other coupling reactions. This feature is particularly valuable in medicinal chemistry, where such intermediates serve as building blocks for more complex drug candidates.

In recent years, there has been a surge in interest regarding pyrimidine derivatives due to their diverse pharmacological profiles. Pyrimidines are fundamental scaffolds in many nucleoside analogs used as antiviral and anticancer agents. The compound 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)-, with its dual chlorophenyl substituents, represents a novel class of pyrimidine-based molecules that could exhibit distinct mechanisms of action. Researchers have been exploring its potential as an intermediate in synthesizing kinase inhibitors, which are crucial in targeted cancer therapies.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The chloro groups at the 3- and 4-positions on the phenyl rings provide reactive sites for further derivatization. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings can be employed to introduce aryl or heteroaryl groups, expanding the compound's pharmacological spectrum. Such modifications have been instrumental in developing novel therapeutic agents with improved efficacy and selectivity.

The pharmaceutical industry has been increasingly focusing on small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in various diseases, including cancer and inflammatory disorders. Pyrimidine derivatives have emerged as potent PPI modulators due to their ability to fit into hydrophobic pockets within protein targets. The compound 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)- has been investigated for its potential to disrupt aberrant signaling pathways by inhibiting key PPIs involved in tumor progression.

Recent studies have highlighted the compound's inhibitory activity against specific kinases that are overexpressed in certain cancers. By binding to the ATP-binding site of these kinases, it can block their catalytic activity, thereby preventing downstream signaling cascades that promote cell proliferation and survival. Preliminary computational modeling has suggested that the chlorophenyl substituents enhance binding affinity by forming π-stacking interactions with aromatic residues in the kinase active site.

In addition to its kinase inhibition properties, 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)- has shown promise as an antimicrobial agent. The combination of pyrimidine and chlorinated aromatic moieties imparts broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This dual functionality makes it an attractive candidate for developing novel antibiotics to combat multidrug-resistant pathogens.

The synthesis of this compound involves multi-step organic transformations starting from commercially available precursors such as malononitrile and halogenated aromatic compounds. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and purity. These advancements not only streamline the production process but also enhance scalability for industrial applications.

The safety profile of 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)- is another critical aspect that has been thoroughly evaluated through in vitro toxicity assays. Preliminary data indicate that the compound exhibits moderate toxicity at high concentrations but remains relatively safe at lower doses relevant for therapeutic use. Further studies are ongoing to elucidate its long-term effects and potential side effects.

Regulatory considerations play a significant role in the development of new pharmaceuticals. The synthesis and handling of 2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)- must comply with Good Manufacturing Practices (GMP) to ensure consistency and quality control throughout production. Additionally, environmental impact assessments are conducted to minimize waste generation and hazardous byproduct formation during manufacturing processes.

The future prospects of this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties through structural modifications. By fine-tuning its molecular structure, researchers hope to achieve better absorption, distribution, metabolism, excretion (ADME), and toxicity profiles (DTX). Such improvements are essential for advancing it from an intermediate to a fully developed drug candidate.

In conclusion,2-Pyrimidinamine, 4-(3-chlorophenyl)-6-(4-chlorophenyl)-, identified by CAS No. 929285-73-4, is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. With continued research efforts focused on improving its efficacy and safety profiles, this compound holds promise as a future therapeutic agent.